Cas no 64357-64-8 (4-n-Butyl-4'-chlorobenzophenone)

• Product Name: 4-n-Butyl-4'-chlorobenzophenone
• CAS No: 64357-64-8
• MF: C₁₇H₁₇ClO
• MW: 272.769284009933
• CID: 871147
• Update Time: 2026-04-29

4-n-Butyl-4'-chlorobenzophenone Chemical and Physical Properties

Names and Identifiers

• (4-butylphenyl)(4-chlorophenyl)methanone
• (4-butylphenyl)-(4-chlorophenyl)methanone
• 4-n-Butyl-4'-chlorobenzophenone

• Inchi： InChI=1S/C17H17ClO/c1-2-3-4-13-5-7-14(8-6-13)17(19)15-9-11-16(18)12-10-15/h5-12H,2-4H2,1H3
• InChI Key： AQBRHFJAYFKZGL-UHFFFAOYSA-N
• SMILES： CCCCC1=CC=C(C=C1)C(=O)C2=CC=C(C=C2)Cl

Computed Properties

• Exact Mass: 272.09700
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 19
• Rotatable Bond Count: 5

Experimental Properties

• PSA: 17.07000
• LogP: 4.91360

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzophenones

Additional information on 4-n-Butyl-4'-chlorobenzophenone

Comprehensive Analysis of 4-n-Butyl-4'-chlorobenzophenone (CAS No. 64357-64-8): Properties, Applications, and Market Insights

4-n-Butyl-4'-chlorobenzophenone (CAS 64357-64-8) is an important organic compound belonging to the benzophenone derivatives family. This compound features a unique molecular structure combining a butyl group and a chlorine substituent on the benzophenone backbone, which gives it distinct chemical and physical properties. As a specialty chemical, it finds applications across various industries, particularly in materials science and fine chemical synthesis.

The growing interest in functional benzophenones has made 4-n-Butyl-4'-chlorobenzophenone a subject of research in recent years. Many researchers are investigating its potential as a photoinitiator in polymer chemistry or as an intermediate for pharmaceutical synthesis. The compound's CAS number 64357-64-8 serves as a unique identifier in chemical databases and regulatory documentation, ensuring precise identification in global trade and research applications.

From a chemical perspective, 4-n-Butyl-4'-chlorobenzophenone demonstrates interesting characteristics that make it valuable for specialized applications. The compound typically appears as a crystalline solid at room temperature with moderate solubility in common organic solvents. Its molecular weight and melting point are important parameters for industrial applications, particularly when used as a building block in more complex chemical syntheses.

The synthesis of 4-n-Butyl-4'-chlorobenzophenone (CAS 64357-64-8) typically involves Friedel-Crafts acylation reactions, followed by specific substitution steps to introduce the butyl and chloro functional groups. Recent advancements in green chemistry have led to improved synthetic routes that reduce environmental impact while maintaining high yields and purity levels. These developments align with current industry trends toward sustainable chemical production.

In industrial applications, 4-n-Butyl-4'-chlorobenzophenone serves multiple roles. It's frequently utilized as a UV absorber in certain polymer formulations, where its ability to absorb specific wavelengths of light helps protect materials from degradation. The compound's photostability makes it particularly valuable in coatings and specialty plastics that require long-term durability under sunlight exposure.

The pharmaceutical industry shows increasing interest in benzophenone derivatives like 4-n-Butyl-4'-chlorobenzophenone (CAS 64357-64-8) as potential intermediates for drug development. While not itself a pharmaceutical active ingredient, its structural features make it a valuable building block for creating more complex molecules with potential biological activity. Researchers are particularly interested in its application for developing targeted therapies and specialty medicines.

Market analysis indicates steady growth in demand for specialty benzophenones, including 4-n-Butyl-4'-chlorobenzophenone. The compound's unique properties position it well in niche markets where customized chemical solutions are required. Manufacturers and suppliers of CAS 64357-64-8 are responding to this demand by improving production processes and ensuring consistent quality standards for research and industrial customers.

From a regulatory standpoint, 4-n-Butyl-4'-chlorobenzophenone is generally recognized as safe for its intended industrial uses when handled properly. However, like all chemicals, appropriate safety measures should be followed during handling and storage. The compound's material safety data sheet (MSDS) provides essential information about its proper handling, storage requirements, and disposal methods in compliance with international chemical regulations.

Recent innovations in analytical chemistry have improved the characterization of 4-n-Butyl-4'-chlorobenzophenone (CAS 64357-64-8). Advanced techniques such as HPLC, GC-MS, and NMR spectroscopy now enable more precise quality control, ensuring the compound meets the stringent purity requirements of high-end applications. These analytical advancements support the compound's use in sensitive applications where impurity levels are critical.

The future outlook for 4-n-Butyl-4'-chlorobenzophenone appears promising, with potential expansions into new application areas. Researchers are exploring its use in advanced materials, including specialty coatings with unique optical properties and novel polymer formulations. As industries continue to demand more specialized chemical solutions, compounds like CAS 64357-64-8 will likely see increased utilization in cutting-edge technologies.

For researchers and industrial users seeking high-purity 4-n-Butyl-4'-chlorobenzophenone, several global suppliers offer the compound in various quantities. When sourcing this material, it's important to verify the CAS number 64357-64-8 to ensure product authenticity and request appropriate certificates of analysis to confirm purity specifications. The compound is typically available in research quantities up to bulk industrial scales, depending on supplier capabilities.

Environmental considerations for 4-n-Butyl-4'-chlorobenzophenone production and use have become increasingly important. Manufacturers are implementing waste reduction strategies and exploring biodegradability aspects of benzophenone derivatives. These efforts align with broader industry trends toward sustainable chemistry and responsible chemical management throughout the product lifecycle.

In conclusion, 4-n-Butyl-4'-chlorobenzophenone (CAS 64357-64-8) represents an important member of the benzophenone chemical family with diverse applications across multiple industries. Its unique combination of chemical properties ensures continued relevance in materials science, pharmaceutical research, and specialty chemical formulations. As research progresses and new applications emerge, this compound will likely maintain its position as a valuable tool for chemical innovation and industrial development.